(+)-Secoisolariciresinoldiglucoside

• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2S,3S)-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C32H46O16/c1-43-21-9-15(3-5-19(21)35)7-17(13-45-31-29(41)27(39)25(37)23(11-33)47-31)18(8-16-4-6-20(36)22(10-16)44-2)14-46-32-30(42)28(40)26(38)24(12-34)48-32/h3-6,9-10,17-18,23-42H,7-8,11-14H2,1-2H3/t17-,18-,23-,24-,25-,26-,27+,28+,29-,30-,31-,32-/m1/s1
• InChI Key: SBVBJPHMDABKJV-NNSPVXBOSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC(COC2C(C(C(C(O2)CO)O)O)O)C(CC3=CC(=C(C=C3)O)OC)COC4C(C(C(C(O4)CO)O)O)O)O
• Isomeric SMILES: COC1=C(C=CC(=C1)C[C@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)[C@H](CC3=CC(=C(C=C3)O)OC)CO[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O
• Molecular Formula: C32H46O16
• Molecular Weight: 686.7 g/mol

Description

(+)-Secoisolariciresinoldiglucoside, commonly known as SDG, is a lignan compound found in flaxseeds and other plants. It is a natural phytoestrogen and has been extensively studied for its potential health benefits. SDG is a promising compound that has shown to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Scientific Research Applications

• Antioxidant and Anti-inflammatory Properties : SDG, being an antioxidant, has shown potential in reducing hypercholesterolemic atherosclerosis and associated oxidative stress in animal models (Prasad, 1999). It also demonstrated significant reduction of peritoneal inflammation and related stress in mice following exposure to asbestos fibers (Pietrofesa et al., 2015).

• Cancer Prevention and Treatment : Studies have suggested that SDG has therapeutic potential in various cancers, including breast, colon, and prostate cancer. Its metabolites show antiestrogenic and antiproliferative effects on breast cancer cells, indicating potential use in hormone-dependent breast cancer treatment (Scherbakov et al., 2020).

• Cardiovascular Disease : Research indicates that SDG can be beneficial in cardiovascular disease by reducing serum cholesterol and atherosclerosis in animal models (Prasad, 1999), (Prasad, 2008).

• Diabetes Management : SDG has been researched for its role in diabetes, particularly its impact on oxidative stress in diabetic models, which suggests its potential in preventing the development of type I diabetes (Prasad, 2000).

• Gastrointestinal Health : Its anti-inflammatory effects are also evident in gastrointestinal health, particularly in alleviating colon inflammation induced by high-fat diets, suggesting its role in chronic intestinal inflammation management (Zhang et al., 2022).

• Neuroprotection and Anti-Aging : SDG extends the lifespan and enhances stress resistance in models of aging-related diseases, demonstrating neuroprotective and anti-aging properties (Lu et al., 2020).

• Nutraceutical Applications : Due to its health benefits, SDG is considered a key ingredient in nutraceuticals, especially for its protective effects against cardiovascular diseases, diabetes, and cancer (Kezimana et al., 2018).